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Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Heptylaniline is a substituted aniline compound with potential applications in proteomics

research and as an organic intermediate in chemical synthesis.[1][2] This technical guide

provides a comprehensive overview of its core physical and chemical properties, compiled from

various sources to support research and development activities. The information is presented

in a structured format for ease of reference and comparison.

Physicochemical Properties
The fundamental physical and chemical characteristics of 4-Heptylaniline are summarized

below. These properties are crucial for understanding its behavior in various experimental and

industrial settings.

Table 1: General and Physical Properties of 4-Heptylaniline
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Property Value Source(s)

CAS Number 37529-27-4 [1][3][4][5][6]

Molecular Formula C₁₃H₂₁N [1][3][4][5][6]

Molecular Weight 191.31 g/mol [1][7]

Appearance
Colorless to Yellow to Orange

clear liquid
[3][8]

Density 0.91 g/mL at 25 °C [2][3][6][9]

0.923 g/cm³ [5]

Boiling Point 159 °C at 18 mmHg [2][3][6][9]

282.9 °C at 760 mmHg [5]

286 °C [8]

Melting Point 75-76 °C [3]

Refractive Index n20/D 1.52 [2][3][6][9]

1.522 [5]

Flash Point >230 °F (>110 °C) [3][6]

128.9 °C [5]

113 °C (closed cup) [9]

Vapor Pressure 0.00327 mmHg at 25°C [3][5]

Table 2: Chemical Identifiers of 4-Heptylaniline
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Identifier Value Source(s)

IUPAC Name 4-heptylaniline [4][7]

Synonyms
p-Heptylaniline, 4-n-

Heptylaniline
[5][6]

InChI

InChI=1S/C13H21N/c1-2-3-4-

5-6-7-12-8-10-13(14)11-9-

12/h8-11H,2-7,14H2,1H3

[5][7][9]

InChIKey
BNEWZYZRLNNWNR-

UHFFFAOYSA-N
[4][7][9]

SMILES CCCCCCCC1=CC=C(N)C=C1 [4][9]

Experimental Protocols
Detailed experimental protocols for the determination of the above physical properties are not

readily available in the public domain. However, standardized methods such as those

established by the OECD (Organisation for Economic Co-operation and Development) or

ASTM (American Society for Testing and Materials) are typically employed for such

characterizations. For instance, boiling point is determined by methods like OECD Test

Guideline 103, and density is measured using OECD Test Guideline 109.

While a specific synthesis protocol for 4-Heptylaniline is not detailed in the provided search

results, it is noted that it can be prepared from p-nitrophenol or p-nitroiodobenzene.[2] A

general approach to synthesizing similar N-alkylanilines involves the reductive amination of a

ketone with aniline.

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of chemical

compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available for 4-Heptylaniline and its analogs.[10][11][12] This data provides detailed

information about the carbon-hydrogen framework of the molecule.
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Infrared (IR) Spectroscopy: IR spectra, including FTIR and ATR-IR, have been recorded for

4-Heptylaniline.[7] These spectra are useful for identifying the functional groups present in

the molecule, such as the N-H and C-N bonds of the aniline moiety.

Safety and Handling
4-Heptylaniline is classified as an irritant.[5] It is reported to cause skin and serious eye

irritation, and may cause respiratory irritation.[7][8][9]

Table 3: GHS Hazard and Precautionary Statements for 4-Heptylaniline
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Category Code Statement Source(s)

Hazard Statements H315 Causes skin irritation. [7][8][9]

H319
Causes serious eye

irritation.
[7][8][9]

H335
May cause respiratory

irritation.
[7][9]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[7][9]

P264
Wash skin thoroughly

after handling.
[7][8]

P280

Wear protective

gloves/ eye protection/

face protection.

[7][8]

P302 + P352
IF ON SKIN: Wash

with plenty of water.
[7][8][13]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7][9]

It is recommended to handle 4-Heptylaniline in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves and eye protection.[9][14] It should be

stored in a cool, dark place, and under an inert atmosphere as it may be air sensitive.[8]

Logical Workflow for Chemical Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a compound like 4-Heptylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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